N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C15H15FN2O2S/c1-19-12-7-8-13(14(9-12)20-2)18-15(21)17-11-5-3-10(16)4-6-11/h3-9H,1-2H3,(H2,17,18,21)
• InChI Key: PTWYBBKRXDZWCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NC2=CC=C(C=C2)F)OC
• Molecular Formula: C15H15FN2O2S
• Molecular Weight: 306.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea, also known as DFTU, is a chemical compound with potential applications in various scientific research fields. This compound is a thiourea derivative and has been synthesized by several methods.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea is not fully understood, but it has been suggested that it may act as an inhibitor of several enzymes, including tyrosine kinase and topoisomerase II. N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has also been shown to induce apoptosis in cancer cells, which may be related to its inhibition of these enzymes.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been shown to induce cell cycle arrest and apoptosis. In neurodegenerative diseases, N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been shown to have neuroprotective effects and may improve cognitive function. In infectious diseases, N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been shown to have antiviral and antibacterial properties.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has several advantages for lab experiments, including its high solubility in water and its relatively low toxicity. However, N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has limited stability in solution and may degrade over time, which may affect its efficacy in experiments.

Future Directions

There are several future directions for the research on N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other diseases, such as autoimmune diseases and metabolic disorders. Additionally, further studies are needed to optimize the synthesis method of N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea and improve its stability in solution.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea can be synthesized by several methods, including the reaction of 2,4-dimethoxyaniline with 4-fluorobenzoyl isothiocyanate in the presence of a base, such as triethylamine. Another method involves the reaction of 2,4-dimethoxyaniline with 4-fluorobenzoyl chloride in the presence of a base, followed by the reaction with thiourea. These methods have been reported in the literature and result in high yields of N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been found to have potential applications in various scientific research fields, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. In neurodegenerative diseases, N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been shown to have neuroprotective effects and may have potential in the treatment of Alzheimer's and Parkinson's diseases. In infectious diseases, N-(2,4-dimethoxyphenyl)-N'-(4-fluorophenyl)thiourea has been shown to have antiviral and antibacterial properties.